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Compound of Interest

Compound Name: 3-Fluoro-5-iodobenzamide

Cat. No.: B15221429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Fluoro-5-iodobenzamide, a

halogenated aromatic compound of interest in medicinal chemistry and materials science. This

document consolidates available data on its chemical properties, safety and handling, and

outlines a putative synthesis protocol based on established chemical transformations.

Core Compound Information
CAS Number: 1261553-85-8[1]

Molecular Formula: C H FINO[1]

Molecular Weight: 265.02 g/mol [1]

Chemical Structure
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Caption: Chemical structure of 3-Fluoro-5-iodobenzamide.

Physicochemical Properties
While specific experimental data for 3-Fluoro-5-iodobenzamide is not readily available in the

public domain, estimations based on its structure and data from analogous compounds are

presented below.

Property Value Source

CAS Number 1261553-85-8 [1]

Molecular Formula C H FINO [1]

Molecular Weight 265.02 g/mol [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available
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Safety and Handling
A comprehensive Safety Data Sheet (SDS) for 3-Fluoro-5-iodobenzamide is not publicly

available. However, based on the safety information for structurally related compounds, such

as other halogenated benzamides, the following precautions should be taken:

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

IF ON SKIN: Wash with plenty of soap and water.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Store in a well-ventilated place. Keep container tightly closed.

Note: This information is advisory and should be supplemented with a compound-specific risk

assessment before handling.

Putative Synthesis Protocol
A specific, validated experimental protocol for the synthesis of 3-Fluoro-5-iodobenzamide is

not detailed in the available literature. However, a plausible synthetic route can be devised

based on established organic chemistry principles, starting from 3-fluoro-5-iodobenzoic acid.

Experimental Workflow

3-Fluoro-5-iodobenzoic acid Activation with Thionyl Chloride (SOCl₂) 3-Fluoro-5-iodobenzoyl chloride Amination with Ammonium Hydroxide (NH₄OH) 3-Fluoro-5-iodobenzamide
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Caption: Proposed synthesis workflow for 3-Fluoro-5-iodobenzamide.

Detailed Methodology
Step 1: Synthesis of 3-Fluoro-5-iodobenzoyl chloride

To a solution of 3-fluoro-5-iodobenzoic acid (1 equivalent) in a suitable anhydrous solvent

(e.g., dichloromethane or toluene), add thionyl chloride (SOCl₂, 1.5-2.0 equivalents)

dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

A catalytic amount of N,N-dimethylformamide (DMF) may be added to facilitate the reaction.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for 2-4 hours, monitoring the reaction progress by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, the excess thionyl chloride and solvent are removed under reduced

pressure to yield the crude 3-fluoro-5-iodobenzoyl chloride, which is often used in the next

step without further purification.

Step 2: Synthesis of 3-Fluoro-5-iodobenzamide

The crude 3-fluoro-5-iodobenzoyl chloride is dissolved in an appropriate anhydrous solvent

(e.g., tetrahydrofuran or dioxane).

This solution is then added dropwise to a cooled (0 °C) concentrated solution of ammonium

hydroxide (a significant excess, e.g., 5-10 equivalents).

The reaction mixture is stirred vigorously at 0 °C for 1-2 hours and then allowed to warm to

room temperature, with continued stirring for an additional 12-24 hours.

The progress of the amidation reaction should be monitored by TLC or liquid

chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction mixture is diluted with water, and the product is extracted with

a suitable organic solvent (e.g., ethyl acetate).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15221429?utm_src=pdf-body-img
https://www.benchchem.com/product/b15221429?utm_src=pdf-body
https://www.benchchem.com/product/b15221429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15221429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure.

The resulting crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica

gel.

Characterization: The final product should be characterized by standard analytical techniques,

including ¹H NMR, ¹³C NMR, mass spectrometry, and infrared spectroscopy to confirm its

identity and purity.

Biological Activity and Applications
Currently, there is no publicly available information regarding the biological activity, mechanism

of action, or specific applications of 3-Fluoro-5-iodobenzamide in drug development or other

research areas. Its structural motifs, including the fluoro and iodo substitutions on a benzamide

scaffold, suggest potential as an intermediate in the synthesis of more complex molecules with

potential biological activities. Halogenated aromatic compounds are known to be valuable in

the design of therapeutic agents due to their ability to modulate pharmacokinetic and

pharmacodynamic properties.

Further research is required to elucidate the potential biological targets and therapeutic

applications of this compound.

Conclusion
3-Fluoro-5-iodobenzamide is a chemical entity with a defined structure and CAS number.

While detailed experimental data on its physicochemical properties and biological activity are

currently lacking in the public domain, this guide provides a foundation for researchers by

outlining its core information, safety considerations, and a plausible synthetic route. The

information presented herein should serve as a starting point for further investigation into the

properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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